Cas no 887974-41-6 ((6-(3-(Trifluoromethyl)phenyl)pyridin-3-yl)methanol)

(6-(3-(Trifluoromethyl)phenyl)pyridin-3-yl)methanol structure
887974-41-6 structure
Product Name:(6-(3-(Trifluoromethyl)phenyl)pyridin-3-yl)methanol
CAS No:887974-41-6
MF:C13H10F3NO
MW:253.2198138237
CID:993408
PubChem ID:24729887
Update Time:2025-04-20

(6-(3-(Trifluoromethyl)phenyl)pyridin-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

    • (6-(3-(Trifluoromethyl)phenyl)pyridin-3-yl)methanol
    • (6-[3-(TRIFLUOROMETHYL)PHENYL]PYRIDIN-3-YL)METHANOL
    • [6-[3-(TRIFLUOROMETHYL)PHENYL]-3-PYRIDYL]METHANOL
    • 6-[3-(trifluoromethyl)phenyl]-3-Pyridinemethanol
    • [6-(3-Trifluoromethyl-phenyl)-pyridine-3-yl]-methanol
    • {6-[3-(Trifluoromethyl)phenyl]pyridin-3-yl}methanol
    • 887974-41-6
    • SY015859
    • SCHEMBL4591309
    • FT-0760522
    • MFCD06410447
    • DTXSID20647017
    • AC7602
    • AB24462
    • [6-[3-(trifluoromethyl)phenyl]pyridin-3-yl]methanol
    • DB-024086
    • MDL: MFCD06410447
    • Inchi: 1S/C13H10F3NO/c14-13(15,16)11-3-1-2-10(6-11)12-5-4-9(8-18)7-17-12/h1-7,18H,8H2
    • InChI Key: JJXZWPYBPKWJBC-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC=C(C=1)C1C=CC(CO)=CN=1)(F)F

Computed Properties

  • Exact Mass: 253.07144843g/mol
  • Monoisotopic Mass: 253.07144843g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 270
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 33.1Ų

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